![molecular formula C16H19N3O4 B2916307 N-{4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]phenyl}-N-ethylacetamide CAS No. 294849-01-7](/img/structure/B2916307.png)
N-{4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]phenyl}-N-ethylacetamide
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Description
N-{4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]phenyl}-N-ethylacetamide is a useful research compound. Its molecular formula is C16H19N3O4 and its molecular weight is 317.345. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental Contaminants and Human Exposure
Research has highlighted the ubiquitous presence of various environmental contaminants, including phthalates, and their potential effects on human health. These studies assess the exposure levels of these contaminants in humans and explore their associations with health outcomes. For instance, the assessment of di-(2-ethylhexyl)phthalate (DEHP) and its metabolites in humans suggests widespread exposure through environmental contamination. Studies like those on phthalate exposures and their potential links to adverse health effects shed light on the importance of understanding the environmental impact of chemical compounds on human health (Latini et al., 2003).
Metabolic Pathways and Drug Interactions
The elucidation of metabolic pathways and the formation of various metabolites in the body are crucial for understanding the pharmacokinetics and pharmacodynamics of drugs. Studies that investigate the metabolism of specific compounds, including the identification of primary and secondary metabolites, are essential for drug development and safety assessment. For example, the metabolism of almorexant, a dual orexin receptor antagonist, has been thoroughly investigated, revealing its disposition, metabolism, and elimination in humans (Dingemanse et al., 2013).
Pharmacogenetics and Individual Drug Responses
Pharmacogenetic studies focus on how genetic variations affect individual responses to drugs. This field of research aims to optimize drug therapy, minimize adverse effects, and ensure effective treatment for various conditions. Research on the polymorphic expression of enzymes involved in drug metabolism, such as UGT1A9, and its impact on the metabolism of commonly used drugs like acetaminophen, illustrates the importance of genetics in personalized medicine (Linakis et al., 2018).
Occupational and Environmental Medicine
The study of occupational and environmental exposure to chemicals and their impact on health is a critical area of research. It includes examining the routes of exposure, such as dermal absorption, and identifying biomarkers of exposure, which are essential for the development of safety guidelines and protective measures in the workplace. Research on the occupational exposure to N,N-dimethylacetamide highlights the need for monitoring and reducing exposure to potentially harmful chemicals (Perbellini et al., 2003).
Properties
IUPAC Name |
N-[4-(4,6-dimethoxypyrimidin-2-yl)oxyphenyl]-N-ethylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4/c1-5-19(11(2)20)12-6-8-13(9-7-12)23-16-17-14(21-3)10-15(18-16)22-4/h6-10H,5H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUSIUUQGVINNHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=C(C=C1)OC2=NC(=CC(=N2)OC)OC)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.